Cas no 1006707-71-6 (Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate)

Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate structure
1006707-71-6 structure
Product Name:Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
CAS No:1006707-71-6
MF:C12H8F3NO2
MW:255.192633628845
CID:1026589
PubChem ID:57346100
Update Time:2025-04-20

Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
    • Methyl1-(trifluoromethyl)isoquinoline-3-carboxylate
    • AKOS015999852
    • CS-0439698
    • 3-Isoquinolinecarboxylic acid, 1-(trifluoromethyl)-, methyl ester
    • SCHEMBL21200100
    • A24404
    • DTXSID00721102
    • AM20050604
    • 1006707-71-6
    • FHIPSOPUEONRQQ-UHFFFAOYSA-N
    • 1-Trifluoromethyl-isoquinoline-3-carboxylic acid methyl ester
    • MDL: MFCD20921914
    • Inchi: 1S/C12H8F3NO2/c1-18-11(17)9-6-7-4-2-3-5-8(7)10(16-9)12(13,14)15/h2-6H,1H3
    • InChI Key: FHIPSOPUEONRQQ-UHFFFAOYSA-N
    • SMILES: FC(C1C2C=CC=CC=2C=C(C(=O)OC)N=1)(F)F

Computed Properties

  • Exact Mass: 255.05071298g/mol
  • Monoisotopic Mass: 255.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.2Ų

Methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-100mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
100mg
¥1998.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-250mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
250mg
¥3198.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-500mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
500mg
¥5329.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-1g
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
1g
¥7993.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-100.0mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
100.0mg
¥1998.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-250.0mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
250.0mg
¥3198.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-500.0mg
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
500.0mg
¥5329.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-1.0g
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
1.0g
¥7993.0000 2025-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PB94614-5.0g
methyl 1-(trifluoromethyl)isoquinoline-3-carboxylate
1006707-71-6 95%
5.0g
¥23979.0000 2025-04-12
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